N~3~-ethyl-N~1~-(4-methoxyphenyl)-N~3~-(2-methyl-2-propen-1-yl)-beta-alaninamide

• IUPAC Name: 3-[ethyl(2-methylprop-2-enyl)amino]-N-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C16H24N2O2/c1-5-18(12-13(2)3)11-10-16(19)17-14-6-8-15(20-4)9-7-14/h6-9H,2,5,10-12H2,1,3-4H3,(H,17,19)
• InChI Key: VWOJKWXFLOVAFR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCC(=O)NC1=CC=C(C=C1)OC)CC(=C)C
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

N~3~-ethyl-N~1~-(4-methoxyphenyl)-N~3~-(2-methyl-2-propen-1-yl)-beta-alaninamide, commonly known as EMA401, is a small molecule drug candidate that has been developed to treat chronic pain. EMA401 is a non-opioid drug that targets the angiotensin II type 2 (AT2) receptor, which is involved in pain signaling pathways.

Mechanism of Action

EMA401 works by blocking the N~3~-ethyl-N~1~-(4-methoxyphenyl)-N~3~-(2-methyl-2-propen-1-yl)-beta-alaninamide receptor, which is involved in pain signaling pathways. The this compound receptor is expressed in sensory neurons and is upregulated in chronic pain conditions. By blocking the this compound receptor, EMA401 reduces the excitability of sensory neurons and dampens pain signaling.
Biochemical and Physiological Effects:
EMA401 has been shown to reduce pain behaviors in preclinical models of chronic pain. It has also been shown to reduce the release of inflammatory cytokines and chemokines in the spinal cord, which are involved in the development and maintenance of chronic pain. EMA401 does not produce any significant side effects, such as sedation or addiction, which are associated with opioid drugs.

Advantages and Limitations for Lab Experiments

EMA401 has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized and modified. It has a well-defined mechanism of action and has been extensively studied in preclinical models of chronic pain. However, EMA401 has some limitations for lab experiments. It is a non-selective N~3~-ethyl-N~1~-(4-methoxyphenyl)-N~3~-(2-methyl-2-propen-1-yl)-beta-alaninamide receptor antagonist, which means it may also block other receptors that are involved in pain signaling pathways. This can complicate the interpretation of results and limit its use in certain experiments.

Future Directions

There are several future directions for the development of EMA401. One direction is the optimization of the drug's pharmacokinetic properties to improve its efficacy and safety in humans. Another direction is the development of selective N~3~-ethyl-N~1~-(4-methoxyphenyl)-N~3~-(2-methyl-2-propen-1-yl)-beta-alaninamide receptor antagonists that do not block other receptors involved in pain signaling pathways. Additionally, EMA401 could be combined with other drugs that target different pain signaling pathways to achieve synergistic effects. Finally, the use of EMA401 in combination with non-pharmacological therapies, such as physical therapy and cognitive-behavioral therapy, could be explored to improve the overall management of chronic pain.

Scientific Research Applications

EMA401 has been extensively studied in preclinical models of chronic pain, including neuropathic pain, inflammatory pain, and cancer pain. In these models, EMA401 has been shown to be effective in reducing pain behaviors without producing any significant side effects. EMA401 has also been tested in early-phase clinical trials in patients with chronic neuropathic pain, where it demonstrated efficacy and safety.